Cas no 21618-92-8 (5-(3,4-dihydroxyphenyl)methyloxolan-2-one)

• Product Name: 5-(3,4-dihydroxyphenyl)methyloxolan-2-one
• CAS No: 21618-92-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD01746527
• CID: 250038
• PubChem ID: 152432
• Update Time: 2025-04-19

5-(3,4-dihydroxyphenyl)methyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-
• 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
• 5-[(3,4-DIHYDROXYPHENYL)METHYL]OXOLAN-2-ONE
• (+-)-5-(3,4-Dihydroxy-benzyl)-dihydro-furan-2-on
• 5-(3,4-dihydroxybenzyl)dihydrofuran-2(3H)-one
• 5-(3,4-dihydroxy-benzyl)-dihydro-furan-2-one
• 5-[(3,4-Dihydroxyphenyl)methyl]dihydro-2(3H)-furanone
• Tetrahydro-5-(3,4-dihydroxybenzyl)-2-furanone
• 5-(3,4-dihydroxyphenyl)methyloxolan-2-one
• NIOSH/LU5167200
• 2-Furanone, tetrahydro-5-(3,4-dihydroxybenzyl)-
• NS00116070
• 5_34DiHydroxyPhenyl_gamma_Valerolactone
• 2(3H)-Furanone, 5-((3,4-dihydroxyphenyl)methyl)dihydro-
• 5-[(3, 4-dihydroxyphenyl)methyl]oxolan-2-one
• AKOS015995386
• LU51672000
• delta-(3,4-Dihydroxyphenyl)-gamma-valerolactone
• 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-,(5R)-(9CI)
• 21618-92-8
• CHEBI:89285
• PD167740
• 5-(3',4'-dihydroxyphenyl)-gamma-valerolactone
• DTXSID00944218
• Q27161472
• 5-[(3,4-Dihydroxyphenyl)methyl]tetrahydrofuran-2-one
• 4-Hydroxy-5-(3,4-dihydroxyphenyl)-pentanoic-1,4-lactone
• EN300-9449477
• SCHEMBL5088840
• CHEMBL181193

• MDL： MFCD01746527
• Inchi： 1S/C11H12O4/c12-9-3-1-7(6-10(9)13)5-8-2-4-11(14)15-8/h1,3,6,8,12-13H,2,4-5H2
• InChI Key： ZNXXWTPQHVLMQT-UHFFFAOYSA-N
• SMILES： O1C(CCC1CC1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.375
• Melting Point: 145-146 ºC
• Boiling Point: 468.4°Cat760mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.618
• PSA: 66.76000
• LogP: 1.34590
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(3,4-dihydroxyphenyl)methyloxolan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols